Cas no 877041-47-9 (6-(tert-Butyl) 3-Methyl 2-amino-4,7-dihydrothieno2,3-cpyridine-3,6(5H)-dicarboxylate)

• Product Name: 6-(tert-Butyl) 3-Methyl 2-amino-4,7-dihydrothieno2,3-cpyridine-3,6(5H)-dicarboxylate
• CAS No: 877041-47-9
• MF: C₁₄H₂₀N₂O₄S
• MW: 312.384602546692
• MDL: MFCD06200952
• CID: 890745
• PubChem ID: 2763860
• Update Time: 2025-06-08

6-(tert-Butyl) 3-Methyl 2-amino-4,7-dihydrothieno2,3-cpyridine-3,6(5H)-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-amino-4,7-dihydro-Thieno[2,3-c]pyridine-3,6(5H)-dicarboxylic acid 6-(1,1-dimethylethyl) 3-methyl ester
• 6-(tert-Butyl) 3-methyl 2-amino-4,7-dihydro-thieno[2,3-c]pyridine-3,6(5H)-dicarboxylate
• 6-tert-butyl 3-methyl 2-amino-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate
• 6-tert-butyl 3-methyl 2-amino-4,7-dihydrothieno[2,3-c]pyridine-3,6(5H)-dicarboxylate
• METHYL 2-AMINO-4,5,6,7-TETRAHYDROTHIENO[2,3-C]PYRIDINE-3-CARBOXYLATE, N6-BOC PROTECTED
• 6-(1,1-Dimethylethyl) 3-methyl 2-amino-4,7-dihydrothieno[2,3-c]pyridine-3,6(5H)-dicarboxylate (ACI)
• 6-(TERT-BUTYL) 3-METHYL 2-AMINO-4,7-DIHYDROTHIENO[2,3-C]PYRIDINE-3,6(5H)-DICARBOXYLATE
• 6-(tert-Butyl)3-methyl 2-amino-4,7-dihydrothieno[2,3-c]pyridine-3,6(5H)-dicarboxylate
• J-519002
• thieno[2,3-c]pyridine-3,6(5H)-dicarboxylic acid, 2-amino-4,7-dihydro-, 6-(1,1-dimethylethyl) 3-methyl ester
• Z166623050
• 6-O-tert-butyl 3-O-methyl 2-amino-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• AKOS000425419
• CS-0060935
• 3Y-0700
• 6-tert-butyl 3-methyl 2-amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• MFCD06200952
• SCHEMBL13739529
• 877041-47-9
• 6-Tert-butyl 3-methyl 2-amino-4,7-dihydrothieno[2,3-c]pyridine-3,6(5H)-dicarboxylate, AldrichCPR
• W17064
• DTXSID30377176
• DB-077086
• LGHKBJKZINPCMI-UHFFFAOYSA-N
• 6-tert-butyl3-methyl2-amino-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate
• ALBB-026288
• ZINC03883852
• 6-tert-butyl 3-methyl 2-amino-4H,5H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• EN300-23853
• 6-(tert-Butyl) 3-Methyl 2-amino-4,7-dihydrothieno2,3-cpyridine-3,6(5H)-dicarboxylate

• MDL： MFCD06200952
• Inchi： 1S/C14H20N2O4S/c1-14(2,3)20-13(18)16-6-5-8-9(7-16)21-11(15)10(8)12(17)19-4/h5-7,15H2,1-4H3
• InChI Key： LGHKBJKZINPCMI-UHFFFAOYSA-N
• SMILES： O=C(C1C2CCN(CC=2SC=1N)C(OC(C)(C)C)=O)OC

Computed Properties

• Exact Mass: 312.11437830g/mol
• Monoisotopic Mass: 312.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.279
• Melting Point: 165-166°C

6-(tert-Butyl) 3-Methyl 2-amino-4,7-dihydrothieno2,3-cpyridine-3,6(5H)-dicarboxylate Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 6-(tert-Butyl) 3-Methyl 2-amino-4,7-dihydrothieno2,3-cpyridine-3,6(5H)-dicarboxylate

Introduction to 6-(tert-Butyl) 3-Methyl 2-amino-4,7-dihydrothieno[2,3-c]pyridine-3,6(5H)-dicarboxylate (CAS No. 877041-47-9)

6-(tert-Butyl) 3-Methyl 2-amino-4,7-dihydrothieno[2,3-c]pyridine-3,6(5H)-dicarboxylate (CAS No. 877041-47-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the tert-butyl and methyl substituents, as well as the presence of an amino group and a dihydrothienopyridine core, contribute to its distinct chemical and biological properties.

The chemical structure of 6-(tert-Butyl) 3-Methyl 2-amino-4,7-dihydrothieno[2,3-c]pyridine-3,6(5H)-dicarboxylate is characterized by a central thienopyridine ring system fused with a five-membered thiophene ring and a six-membered pyridine ring. The presence of the tert-butyl group at the C-6 position and the methyl group at the C-3 position adds steric bulk and hydrophobicity to the molecule, which can influence its pharmacokinetic properties. The amino group at the C-2 position provides a site for potential hydrogen bonding interactions with biological targets.

In recent years, thienopyridines have been extensively studied for their potential as therapeutic agents in various diseases. One of the key areas of interest is their role as inhibitors of adenosine diphosphate (ADP) receptors on platelets, which can prevent platelet aggregation and reduce the risk of thrombosis. Compounds like 6-(tert-Butyl) 3-Methyl 2-amino-4,7-dihydrothieno[2,3-c]pyridine-3,6(5H)-dicarboxylate have shown promise in this regard due to their ability to modulate platelet function without causing significant side effects.

Beyond their antiplatelet activity, thienopyridines have also been explored for their potential in treating neurological disorders. Research has indicated that these compounds can interact with specific receptors in the central nervous system (CNS), potentially offering neuroprotective effects. For instance, studies have shown that certain thienopyridines can reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 6-(tert-Butyl) 3-Methyl 2-amino-4,7-dihydrothieno[2,3-c]pyridine-3,6(5H)-dicarboxylate typically involves multistep reactions starting from readily available starting materials. Key steps often include the formation of the thienopyridine core through cyclization reactions and subsequent functionalization to introduce the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both research and potential pharmaceutical applications.

In terms of pharmacological evaluation, preclinical studies have demonstrated that 6-(tert-Butyl) 3-Methyl 2-amino-4,7-dihydrothieno[2,3-c]pyridine-3,6(5H)-dicarboxylate exhibits favorable pharmacokinetic properties. It has been shown to have good oral bioavailability and a reasonable half-life in animal models. Additionally, toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed.

Clinical trials are currently underway to further evaluate the safety and efficacy of 6-(tert-Butyl) 3-Methyl 2-amino-4,7-dihydrothieno[2,3-c]pyridine-3,6(5H)-dicarboxylate. Early results from phase I trials have been promising, with the compound demonstrating potent antiplatelet activity and good tolerability in human subjects. These findings have paved the way for more advanced clinical trials to assess its potential as a novel therapeutic agent for cardiovascular diseases.

In conclusion, 6-(tert-Butyl) 3-Methyl 2-amino-4,7-dihydrothieno[2,3-c]pyridine-3,6(5H)-dicarboxylate (CAS No. 877041-47-9) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound holds significant promise for improving patient outcomes in various disease conditions.